Cas no 606494-95-5 ( )

• Product Name: &nbsp
• CAS No: 606494-95-5
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 953283
• PubChem ID: 28561781
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3-ethoxy-4-propan-2-yloxyphenyl)methanol
• Benzenemethanol, 3-ethoxy-4-(1-methylethoxy)- (9CI)
• BENZENEMETHANOL, 3-ETHOXY-4-(1-METHYLETHOXY)-
• AKOS000247769
• {3-Ethoxy-4-[(propan-2-yl)oxy]phenyl}methanol
• DB-285433
• DTXSID80651498
• SCHEMBL16953715
• 606494-95-5
•  

• Inchi： 1S/C12H18O3/c1-4-14-12-7-10(8-13)5-6-11(12)15-9(2)3/h5-7,9,13H,4,8H2,1-3H3
• InChI Key： AGLVBRKTQYDLCC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO)=CC=1OCC)C(C)C

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers